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Compound of Interest

Compound Name: Red 5

Cat. No.: B1172331

An In-Depth Technical Guide to the Photostability and Degradation of Pigment Red 5

Introduction

Pigment Red 5 (C.I. 12490) is a synthetic organic colorant belonging to the monoazo naphthol
class of pigments.[1][2] It is characterized by its brilliant blue-red to yellowish-red shade and is
utilized across a wide range of applications, including printing inks, paints, coatings, plastics,
and cosmetics.[1][3] For researchers, scientists, and drug development professionals,
understanding the photostability and degradation pathways of Pigment Red 5 is critical. The
pigment's stability under light exposure directly influences the performance, longevity, and
aesthetic appeal of the final product. In regulated industries such as cosmetics and
pharmaceuticals, the potential for pigment degradation raises safety concerns, as degradation
products could exhibit different toxicological profiles than the parent molecule.

This technical guide provides a comprehensive overview of the chemical and physical
properties of Pigment Red 5, its known degradation mechanisms, factors influencing its
stability, and the experimental protocols used for its assessment.

Chemical and Physical Properties of Pigment Red 5

Pigment Red 5 is an anilide of beta-oxynaphthoic acid (BONA) coupled with a diazotized
aromatic amine.[4] Its chemical structure is central to its color and stability. The core of its
chromophore is the azo group (-N=N-) connected to aromatic ring systems.[5] The stability of
this pigment is not only dependent on its molecular structure but also on its solid-state
properties, such as crystal form (polymorphism) and the potential for existing in different
tautomeric forms (azo vs. hydrazone).[5][6] Denser, more stable crystal structures are preferred
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as they can enhance photostability by locking molecular fragments in place after photochemical

cleavage, allowing for potential recombination.[6]

Table 1: Physicochemical Properties of C.I. Pigment Red 5

Property Value Reference
C.l. Name Pigment Red 5 [7]

C.l. Number 12490 [71[8]

CAS Number 6410-41-9 [819]
Molecular Formula C30H31CIN4O7S [B1[719]

N-(5-chloro-2,4-
dimethoxyphenyl)-4-[[5-
(diethylsulfamoyl)-2-

IUPAC Name i 9]
methoxyphenyl]diazenyl]-3-
hydroxynaphthalene-2-
carboxamide

Molecular Weight 627.11 g/mol [31[7]

Density 1.34 - 1.44 g/cm3 [3][8]

Melting Point 306 °C [3]

Water Solubility

7.8 pg/L at 23°C

[3]

| Hue | Brilliant Blue-Red / Yellowish-Red |[3][8] |

Mechanisms of Photodegradation

The photodegradation of organic pigments like Pigment Red 5 is a complex process initiated

by the absorption of light, particularly high-energy ultraviolet (UV) radiation.[10][11] Red organic

pigments are known to be susceptible to UV damage because their color results from

absorbing higher-energy wavelengths (blue, green) and, consequently, UV light.[12] The

absorbed energy elevates the pigment molecule to an excited state, making it susceptible to

chemical reactions that can break its chemical bonds, leading to a loss of color.[10]
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The primary pathway for the degradation of azo pigments is the cleavage of the azo bond (-
N=N-), which constitutes the main chromophore.[13] This process is often a photo-oxidative
reaction, facilitated by the presence of oxygen and reactive oxygen species (ROS) such as
hydroxyl radicals («OH).[10][13] The cleavage results in the formation of smaller, typically
colorless, aromatic compounds.

A hypothetical photodegradation pathway for Pigment Red 5.

Factors Influencing Photostability

The rate and extent of Pigment Red 5 degradation are influenced by a combination of intrinsic
properties and extrinsic environmental factors.

e Intrinsic Factors:

o Chemical Structure: The inherent stability of the azo bond and the nature of the
substituents on the aromatic rings play a crucial role.

o Crystal Structure: As a solid-state pigment, its crystalline form (polymorph) significantly
affects stability. Denser, more stable polymorphs generally exhibit better lightfastness.[6]

e Extrinsic Factors:

o Light: The intensity and spectral distribution of the light source are primary drivers. UV
radiation is particularly damaging.[10][11]

o Environment: The presence of oxygen and moisture can accelerate photo-oxidative
degradation.[10] Temperature and pH can also affect degradation kinetics, especially in
liquid or semi-solid formulations.[13]

o Binder/Matrix: The medium in which the pigment is dispersed (e.g., polymer, resin,
solvent) has a profound impact. The binder can protect the pigment by acting as a UV filter
or, conversely, participate in degradation reactions.[14][15]

o Additives: The inclusion of photostabilizers, such as UV absorbers (which competitively
absorb UV radiation) and Hindered Amine Light Stabilizers (HALS), can significantly
improve the photostability of the final product.[14][16]
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Key factors influencing the photostability of Pigment Red 5.

Experimental Protocols for Stability Assessment

A multi-faceted approach is required to fully characterize the photostability and degradation of

Pigment Red 5.

Lightfastness and Weathering Tests

This protocol evaluates the resistance of the pigment to fading upon light exposure.

» Objective: To determine the lightfastness rating of Pigment Red 5 in a specific formulation.

o Methodology (based on ISO 105-B01):

o Sample Preparation: Disperse Pigment Red 5 in the desired medium (e.g., an

alkyd/melamine stoving system for coatings) at a standardized concentration. Apply the

colored film to a suitable substrate (e.g., aluminum panel).

o Control: Prepare an identical sample to be stored in the dark as a reference.

o Exposure: Place the test sample in a light-aging chamber equipped with a filtered xenon

arc lamp that mimics natural sunlight.[17] Control the irradiance, temperature, and

humidity according to standard conditions.
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o Blue Wool Scale Reference: Co-expose a set of standardized Blue Wool fading strips
(rated 1 to 8) alongside the test sample.[11]

o Evaluation: Periodically inspect the sample and compare its degree of fading to that of the
Blue Wool strips. The lightfastness rating corresponds to the Blue Wool strip that shows a
similar amount of color change.[11] Alternatively, use a spectrophotometer or colorimeter
to quantitatively measure the color difference (AE*) between the exposed and unexposed

samples.[17]
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Experimental workflow for lightfastness testing.

Spectroscopic Analysis for Degradation Kinetics
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e Objective: To monitor the rate of pigment degradation.
o Methodology (UV-Visible Spectroscopy):
o Prepare a dilute solution or a thin film of the pigment in a UV-transparent medium.

o Record the initial UV-Vis absorption spectrum to determine the maximum absorbance
wavelength (Amax), which corresponds to the azo chromophore.[18]

o Expose the sample to a controlled UV light source.
o At regular time intervals, record the UV-Vis spectrum.

o The rate of degradation can be determined by plotting the decrease in absorbance at
Amax over time.[19] This data can be used to calculate degradation kinetics (e.g., pseudo-
first-order rate constant).[13]

Chromatographic Analysis of Degradation Products

o Objective: To separate and identify the chemical compounds formed during degradation.
» Methodology (LC-MS/MS):

o Expose a concentrated solution or solid sample of Pigment Red 5 to intense UV light for
an extended period to generate a sufficient quantity of degradation products.

o Extract the degradation products using a suitable solvent.

o Inject the extract into a High-Performance Liquid Chromatography (HPLC) system to
separate the individual components.[20]

o Couple the HPLC output to a Tandem Mass Spectrometer (MS/MS). The mass
spectrometer will ionize the separated components and fragment them, providing mass-to-
charge ratios (m/z) for both the parent ions and their fragments.

o This fragmentation pattern provides structural information that can be used to identify the
degradation products.[21]
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Quantitative Stability Data

While detailed kinetic data for Pigment Red 5 is not widely published in public literature,
manufacturers provide fastness ratings that offer a reliable measure of its performance in
various systems.

Table 2: Lightfastness and Resistance Properties of C.I. Pigment Red 5

Property Rating Description Reference
Lightfastness (Full e Scale of 1-8, where 5]

Shade) 8 is excellent.

Lightfastness (1/1 SD) 6-7 SD = Standard Depth.  [3]
Lightfastness (1/25 . Rating decreases in 3]

SD) lighter tints.

_ Varies by formulation
Heat Resistance 140 - 200 °C ) [718]
and exposure time.

) Scale of 1-5, where 5
Water Resistance 5 , [7]
is excellent.

) ) Scale of 1-5, where 5
Acid Resistance 4-5 ) [71181[22]
is excellent.

] ) Scale of 1-5, where 5
Alkali Resistance 5 _ [71[8][22]
is excellent.

| Oil Absorption | 40-71 ml/100g | Indicates amount of binder needed. |[3][7][8] |

Conclusion

Pigment Red 5 is a versatile colorant with good overall fastness properties, particularly in terms
of lightfastness in full shades and resistance to chemicals. However, like most organic
pigments, it is susceptible to photodegradation upon exposure to UV radiation, primarily
through the cleavage of its azo chromophore. The stability of Pigment Red 5 is not an intrinsic
constant but is heavily dependent on its solid-state properties and, most importantly, its
formulation. The choice of binder, the presence of stabilizing additives like UV absorbers and
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HALS, and the pigment's concentration all play critical roles in determining the longevity of its
color in a final product. For researchers and developers, a thorough understanding of these
factors, verified through robust experimental testing, is essential for creating durable, stable,
and safe products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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